Cas no 125642-98-0 (Spiro[2.3]hexane-1-carboxylic acid, 5-methylene-, methyl ester (9CI))

• Product Name: Spiro[2.3]hexane-1-carboxylic acid, 5-methylene-, methyl ester (9CI)
• CAS No: 125642-98-0
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• CID: 1218344
• Update Time: 2024-08-04

Spiro[2.3]hexane-1-carboxylic acid, 5-methylene-, methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Spiro[2.3]hexane-1-carboxylic acid, 5-methylene-, methyl ester (9CI)

• Inchi： 1S/C9H12O2/c1-6-3-9(4-6)5-7(9)8(10)11-2/h7H,1,3-5H2,2H3
• InChI Key： RXEHTNSAWZIXIW-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)C2(CC(=C)C2)C1

Computed Properties

• Exact Mass: 152.08376
• Monoisotopic Mass: 152.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• PSA: 26.3